Cas no 184969-49-1 (2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester)

• Product Name: 2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester
• CAS No: 184969-49-1
• MF: C₁₃H₁₀F₆O₂
• MW: 312.207725048065
• CID: 114428
• PubChem ID: 40418740
• Update Time: 2025-04-18

2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[3,5-bis(trifluoromethyl)phenyl]-, ethyl ester
• 3,5-BIS(TRIFLUORO-METHYL)CINNAMIC ETHYL ESTER
• 3,5-BIS(TRIFLUOROMETHYL)CINNAMIC ACID ETHYL ESTER
• Bis(trifluoro-methyl)cinnamic ethyl ester
• ethyl 3-(3,5-bis(trifluoromethyl)phenyl)acrylate
• ETHYL 3,5-BIS(TRIFLUOROMETHYL)CINNAMATE
• AC-13885
• AKOS015961588
• SCHEMBL531540
• ethyl (E)-3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enoate
• (E)-ethyl 3-(3,5-bis(trifluoromethyl)phenyl)acrylate
• 184969-49-1
• CHEMBL5274319

• Inchi： 1S/C13H10F6O2/c1-2-21-11(20)4-3-8-5-9(12(14,15)16)7-10(6-8)13(17,18)19/h3-7H,2H2,1H3/b4-3+
• InChI Key： HAOZCPUVSGROSH-ONEGZZNKSA-N
• SMILES： FC(C1C=C(/C=C/C(=O)OCC)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 312.05800
• Monoisotopic Mass: 312.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.334
• Boiling Point: 276.2°C at 760 mmHg
• Flash Point: 83.2°C
• Refractive Index: 1.452
• PSA: 26.30000
• LogP: 4.30050